Cas no 827579-44-2 (Benzenesulfonyl chloride, 4-(2-oxo-1-imidazolidinyl)-)

• Product Name: Benzenesulfonyl chloride, 4-(2-oxo-1-imidazolidinyl)-
• CAS No: 827579-44-2
• MF: C₉H₉ClN₂O₃S
• MW: 260.697359800339
• CID: 683739
• PubChem ID: 21429035
• Update Time: 2025-06-11

Benzenesulfonyl chloride, 4-(2-oxo-1-imidazolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-(2-oxo-1-imidazolidinyl)-
• 4-(2-oxoimidazolidin-1-yl)benzenesulfonyl chloride
• RMEQLFLQQGVWBY-UHFFFAOYSA-N
• EN300-7438461
• 827579-44-2
• DTXSID90613704
• SCHEMBL2236663
• 4-(2-Oxoimidazolidin-1-yl)benzene-1-sulfonyl chloride

• Inchi： 1S/C9H9ClN2O3S/c10-16(14,15)8-3-1-7(2-4-8)12-6-5-11-9(12)13/h1-4H,5-6H2,(H,11,13)
• InChI Key： RMEQLFLQQGVWBY-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)N1C(NCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 260.0022410g/mol
• Monoisotopic Mass: 260.0022410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on Benzenesulfonyl chloride, 4-(2-oxo-1-imidazolidinyl)-

Exploring the Properties and Applications of Benzenesulfonyl chloride, 4-(2-oxo-1-imidazolidinyl)- (CAS No. 827579-44-2)

Benzenesulfonyl chloride, 4-(2-oxo-1-imidazolidinyl)- (CAS No. 827579-44-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique sulfonyl chloride and imidazolidinyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure enables selective reactivity, making it valuable for constructing complex molecules, particularly in drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like Benzenesulfonyl chloride, 4-(2-oxo-1-imidazolidinyl)- has surged due to advancements in targeted drug delivery systems and green chemistry. Researchers are increasingly focusing on sustainable synthesis methods, aligning with global trends toward eco-friendly manufacturing. This compound’s role in facilitating C–N bond formation reactions—critical for producing heterocyclic compounds—has positioned it as a key player in modern organic synthesis.

The compound’s CAS No. 827579-44-2 is frequently searched in academic and industrial databases, reflecting its relevance in peptide coupling and catalyst design. Users often inquire about its solubility profiles, storage conditions, and compatibility with microwave-assisted synthesis—a hot topic in lab automation. Its stability under controlled environments makes it suitable for high-throughput screening, a technique widely adopted in AI-driven drug discovery platforms.

From a technical perspective, Benzenesulfonyl chloride, 4-(2-oxo-1-imidazolidinyl)- exhibits notable electrophilic reactivity, allowing it to act as a precursor for sulfonamide derivatives. These derivatives are pivotal in developing bioactive molecules, including enzyme inhibitors and antimicrobial agents. Recent studies highlight its utility in creating fluorescent probes for cellular imaging, addressing the growing need for diagnostic tools in precision medicine.

Innovations in cryogenic reactions and flow chemistry have further expanded the applications of this compound. For instance, its integration into continuous flow systems reduces waste generation, a priority for circular economy initiatives. Additionally, its compatibility with photocatalysis aligns with the rise of light-mediated synthesis, a trending area in renewable energy-inspired research.

Quality control protocols for CAS No. 827579-44-2 emphasize HPLC purity analysis and spectroscopic characterization, ensuring reproducibility in industrial settings. As regulatory standards tighten, suppliers are increasingly providing certificates of analysis (CoA) and structure-activity relationship (SAR) data—features highly sought after by procurement teams.

Looking ahead, the compound’s potential in bioconjugation and nanomaterial functionalization opens doors for interdisciplinary collaborations. With the pharmaceutical industry leaning toward personalized therapeutics, intermediates like Benzenesulfonyl chloride, 4-(2-oxo-1-imidazolidinyl)- will remain indispensable for developing next-generation small-molecule drugs.